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Compound of Interest

Compound Name:
2,2',3,3'-Tetrahydro-5,5'-

bithieno[3,4-b][1,4]dioxine

Cat. No.: B065140 Get Quote

An In-Depth Technical Guide to the Chemical Structure and Nomenclature of 3,4-

Propylenedioxythiophene (ProDOT)

This technical guide provides a comprehensive overview of the chemical structure,

nomenclature, and key properties of 3,4-Propylenedioxythiophene, commonly referred to as

ProDOT or ProDOT2. This document is intended for researchers, scientists, and professionals

in the fields of materials science, polymer chemistry, and drug development who are interested

in the applications of conductive polymers.

Chemical Structure and Nomenclature
3,4-Propylenedioxythiophene is a heterocyclic organic compound that serves as a monomer for

the synthesis of conductive polymers. Its structure consists of a thiophene ring fused with a 1,3-

dioxepane ring system. This unique arrangement imparts desirable electronic and physical

properties to the resulting polymers.

Systematic Nomenclature: The systematic IUPAC name for this compound is 2,3-dihydro-1,4-

dioxino[2,3-c]thiophene. However, it is more commonly known by its semi-systematic name,

3,4-Propylenedioxythiophene. The abbreviation "ProDOT" is widely used in scientific literature.

The "2" in "ProDOT2" is not a standard part of the nomenclature but may be used colloquially

or in specific contexts to refer to this monomer.

Chemical Structure:
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Caption: 2D chemical structure of 3,4-Propylenedioxythiophene (ProDOT).

The structure is characterized by a central thiophene ring, which is electron-rich and provides

the basis for electrical conductivity in its polymeric form. The 3- and 4-positions of the

thiophene ring are substituted with an propylene-1,3-dioxy group, forming a seven-membered

ring. This substitution enhances the stability and processability of the corresponding polymer,

poly(3,4-propylenedioxythiophene) (PProDOT).

Chemical and Physical Properties
A summary of the key chemical and physical properties of 3,4-Propylenedioxythiophene is

presented in the table below. This data is essential for its handling, synthesis, and application

development.

Property Value

Systematic Name 3,4-Propylenedioxythiophene

Common Name ProDOT, ProDOT2

CAS Number 155861-77-1

Molecular Formula C₇H₈O₂S

Molecular Weight 156.20 g/mol

Appearance Solid

Melting Point 79-83 °C

SMILES String C1COc2cscc2OC1

InChI Key WNOOCRQGKGWSJE-UHFFFAOYSA-N

Synthesis and Polymerization
3,4-Propylenedioxythiophene is typically synthesized via a Williamson etherification reaction.

The monomer can then be polymerized through various methods, with electrochemical and

chemical oxidative polymerization being the most common.
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Experimental Protocol: Synthesis of a ProDOT
derivative (ProDOT-OH)
While a specific protocol for the parent ProDOT is not readily available in the searched

literature, a representative synthesis for a functionalized derivative, 3,4-(2-hydroxymethyl-2-

methyl-1,3-propylene)dioxythiophene (ProDOT-OH), illustrates the general approach.

Materials:

3,4-Dimethoxythiophene

1,1,1-Tris(hydroxymethyl)ethane

p-Toluenesulfonic acid (catalyst)

Toluene (solvent)

Procedure:

A mixture of 3,4-dimethoxythiophene, 1,1,1-tris(hydroxymethyl)ethane, and a catalytic

amount of p-toluenesulfonic acid is refluxed in toluene.

The reaction is monitored for the removal of methanol, which indicates the progress of the

transetherification reaction.

Upon completion, the reaction mixture is cooled, and the solvent is removed under reduced

pressure.

The crude product is then purified, typically by column chromatography, to yield the ProDOT-

OH monomer.

Experimental Protocol: Electrochemical Polymerization
of ProDOT
Electrochemical polymerization is a widely used technique to deposit thin, uniform films of

PProDOT onto an electrode surface.

Materials and Equipment:
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3,4-Propylenedioxythiophene (monomer)

Anhydrous acetonitrile (solvent)

Supporting electrolyte (e.g., lithium perchlorate, LiClO₄)

Three-electrode electrochemical cell (working electrode, counter electrode, reference

electrode)

Potentiostat/Galvanostat

Procedure:

A solution of the ProDOT monomer and the supporting electrolyte is prepared in anhydrous

acetonitrile. The solution should be deoxygenated by bubbling with an inert gas (e.g., argon

or nitrogen) for at least 15 minutes.

The three-electrode cell is assembled with the desired working electrode (e.g., indium tin

oxide (ITO) coated glass, platinum, or glassy carbon), a platinum wire or foil as the counter

electrode, and a standard reference electrode (e.g., Ag/AgCl).

The electropolymerization is carried out by applying a constant potential (potentiostatic), a

sweeping potential (potentiodynamic, e.g., cyclic voltammetry), or a constant current

(galvanostatic) to the working electrode.

The PProDOT film will deposit and grow on the surface of the working electrode. The

thickness of the film can be controlled by the duration of the polymerization and the charge

passed.

After polymerization, the electrode is rinsed with fresh solvent to remove any unreacted

monomer and electrolyte.

Logical Relationship Diagram
The following diagram illustrates the relationship between the chemical structure of 3,4-

Propylenedioxythiophene and its nomenclature.
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Caption: Relationship between ProDOT's structure and its various names.

To cite this document: BenchChem. [Chemical structure and nomenclature of ProDOT2].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b065140#chemical-structure-and-nomenclature-of-
prodot2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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